![molecular formula C10H16O B1144165 D-FENCHONE, 96 CAS No. 126-21-6](/img/no-structure.png)
D-FENCHONE, 96
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Description
D-Fenchone is a natural organic compound classified as a monoterpene and a ketone . It is a colorless oily liquid with a structure and an odor similar to camphor . The molecular formula of D-Fenchone is C10H16O .
Synthesis Analysis
A series of novel cannabinoid-type derivatives were synthesized by the coupling of (1S,4R)-(+) and (1R,4S)-(−)-fenchones with various resorcinols/phenols . The fenchone-resorcinol derivatives were fluorinated using Selectfluor and demethylated using sodium ethanethiolate in dimethylformamide (DMF) .
Molecular Structure Analysis
The IUPAC name of D-Fenchone is (1S,4R)-1,3,3-trimethylbicyclo [2.2.1]heptan-2-one . The molecular weight is 152.2334 . The structure is also available as a 2d Mol file or as a computed 3d SD file .
Physical And Chemical Properties Analysis
D-Fenchone is a clear colorless to light yellow liquid . The refractive index is 1.4610 to 1.4640 at 20°C, 589 nm . The specific optical rotation is +55° to +63° at 20°C, 589 nm .
Mechanism of Action
properties
CAS RN |
126-21-6 |
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Molecular Formula |
C10H16O |
Molecular Weight |
152.23344 |
Origin of Product |
United States |
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